(1,3-dimethylcyclopentyl)methanamine hydrochloride, Mixture of diastereomers
Overview
Description
(1,3-dimethylcyclopentyl)methanamine hydrochloride, Mixture of diastereomers (1,3-DMCH) is a chiral amine molecule that is used in a variety of scientific applications, including organic synthesis, drug discovery and development, and biochemical and physiological research. It is a versatile molecule with a wide range of properties and applications.
Mechanism of Action
(1,3-dimethylcyclopentyl)methanamine hydrochloride, Mixture of diastereomers is a chiral molecule, meaning it has two enantiomers, or mirror images of each other. The two enantiomers of (1,3-dimethylcyclopentyl)methanamine hydrochloride, Mixture of diastereomers have different properties, which can be used to control the stereoselectivity of reactions. For example, in asymmetric hydrogenations, one enantiomer can be used to selectively reduce one side of a double bond, while the other enantiomer can be used to selectively reduce the other side of the double bond.
Biochemical and Physiological Effects
(1,3-dimethylcyclopentyl)methanamine hydrochloride, Mixture of diastereomers has been studied for its potential biochemical and physiological effects. Studies have shown that it can act as an inhibitor of the enzyme monoamine oxidase, which is involved in the breakdown of neurotransmitters such as serotonin and dopamine. In addition, (1,3-dimethylcyclopentyl)methanamine hydrochloride, Mixture of diastereomers has been shown to have an effect on the activity of the enzyme phosphodiesterase, which is involved in the breakdown of cAMP, a molecule involved in the regulation of many cellular processes.
Advantages and Limitations for Lab Experiments
(1,3-dimethylcyclopentyl)methanamine hydrochloride, Mixture of diastereomers has several advantages for use in laboratory experiments. It is a relatively inexpensive molecule, and is widely available. In addition, it is a versatile molecule, with a wide range of applications. However, there are some limitations to its use in laboratory experiments. It is a chiral molecule, and its two enantiomers have different properties, which can make it difficult to control the stereoselectivity of reactions. In addition, it is a volatile molecule, which can make it difficult to handle and store.
Future Directions
(1,3-dimethylcyclopentyl)methanamine hydrochloride, Mixture of diastereomers has a wide range of potential applications in scientific research, and there are many future directions that could be explored. For example, further research could be done on the potential biochemical and physiological effects of (1,3-dimethylcyclopentyl)methanamine hydrochloride, Mixture of diastereomers, as well as its potential uses in drug discovery and development. In addition, further research could be done on the synthesis of (1,3-dimethylcyclopentyl)methanamine hydrochloride, Mixture of diastereomers and its derivatives, as well as the development of new methods for the separation and purification of its two enantiomers. Finally, further research could be done on the potential applications of (1,3-dimethylcyclopentyl)methanamine hydrochloride, Mixture of diastereomers in organic synthesis, such as asymmetric hydrogenations and reductions.
Synthesis Methods
(1,3-dimethylcyclopentyl)methanamine hydrochloride, Mixture of diastereomers can be synthesized in a variety of ways. The most common method is the reaction of cyclopentylmethanol with dimethylamine hydrochloride in an aqueous solution. This reaction produces a mixture of two diastereomers, which can then be separated by crystallization. Other methods of synthesis include the reaction of cyclopentylmethanol with dimethylamine in an organic solvent, and the reaction of dimethylcyclopentane with methylamine hydrochloride in an aqueous solution.
Scientific Research Applications
(1,3-dimethylcyclopentyl)methanamine hydrochloride, Mixture of diastereomers is used in a variety of scientific research applications. It is used as a chiral source in organic synthesis reactions, such as asymmetric hydrogenations and reductions. It is also used in drug discovery and development, as a chiral source for the synthesis of drug molecules. In addition, (1,3-dimethylcyclopentyl)methanamine hydrochloride, Mixture of diastereomers is used in biochemical and physiological research, as a chiral source for the synthesis of biologically active molecules.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1,3-dimethylcyclopentyl)methanamine hydrochloride involves the reaction of 1,3-dimethylcyclopentene with hydrogen cyanide to form 1,3-dimethylcyclopentanecarbonitrile. The nitrile group is then reduced to the corresponding amine using lithium aluminum hydride. The resulting amine is then reacted with hydrochloric acid to form the hydrochloride salt of the amine.", "Starting Materials": [ "1,3-dimethylcyclopentene", "hydrogen cyanide", "lithium aluminum hydride", "hydrochloric acid" ], "Reaction": [ "1. 1,3-dimethylcyclopentene is reacted with hydrogen cyanide in the presence of a catalyst to form 1,3-dimethylcyclopentanecarbonitrile.", "2. The nitrile group in 1,3-dimethylcyclopentanecarbonitrile is reduced to the corresponding amine using lithium aluminum hydride.", "3. The resulting amine is reacted with hydrochloric acid to form the hydrochloride salt of the amine, which is a mixture of diastereomers." ] } | |
CAS RN |
2758002-44-5 |
Product Name |
(1,3-dimethylcyclopentyl)methanamine hydrochloride, Mixture of diastereomers |
Molecular Formula |
C8H18ClN |
Molecular Weight |
163.7 |
Purity |
95 |
Origin of Product |
United States |
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